Cas no 2227797-50-2 ((2S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: (2S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2227797-50-2
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6294850
• PubChem ID: 165611463
• Update Time: 2025-11-05

(2S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol
• (2S)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol
• 2227797-50-2
• EN300-1753108

• Inchi： 1S/C9H16N2O2S/c1-6(12)5-7-8(13-4)10-9(14-7)11(2)3/h6,12H,5H2,1-4H3/t6-/m0/s1
• InChI Key： NBRDPMHLUDBFHM-LURJTMIESA-N
• SMILES： S1C(=NC(=C1C[C@H](C)O)OC)N(C)C

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on (2S)-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-2-ol

Comprehensive Overview of (2S)-1-[2-(Dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol (CAS No. 2227797-50-2)

The compound (2S)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol (CAS No. 2227797-50-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its thiazole core, combined with a dimethylamino and methoxy functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a chiral building block or intermediate in synthetic chemistry due to its stereospecific configuration (2S).

In recent years, the demand for novel heterocyclic compounds like (2S)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol has surged, driven by advancements in targeted therapy and precision medicine. The thiazole moiety is known for its bioactivity, often found in antimicrobial, anti-inflammatory, and anticancer agents. This compound's methoxy group further enhances its solubility and metabolic stability, making it a valuable asset in medicinal chemistry.

One of the most frequently asked questions about CAS No. 2227797-50-2 revolves around its synthetic route and scalability. Current literature suggests that its synthesis involves multi-step reactions, including cyclization and stereoselective reduction, which are critical for achieving high enantiomeric purity. The compound's chirality is a key focus, as it directly influences its biological activity and pharmacokinetic properties.

Another hot topic is the compound's potential role in neurological research. Given the presence of a dimethylamino group, which is common in neuroactive molecules, researchers are exploring its interactions with neurotransmitter receptors. Preliminary studies indicate that derivatives of this compound could modulate dopaminergic or serotonergic pathways, though further validation is required.

From an industrial perspective, (2S)-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-2-ol is also being investigated for its utility in catalysis and material science. Its electron-rich thiazole ring makes it a potential ligand for transition metal complexes, which are widely used in asymmetric synthesis. Additionally, its thermal stability and solubility profile are being evaluated for applications in advanced polymers and nanomaterials.

In summary, CAS No. 2227797-50-2 represents a versatile and scientifically intriguing compound with broad applicability. Its unique structural features, including the chiral center and heterocyclic framework, position it as a valuable tool for researchers across multiple disciplines. As interest in tailored molecular architectures grows, this compound is likely to remain a focal point in both academic and industrial settings.